3-[(5-Fluoropyridine-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid

• IUPAC Name: 3-[(5-fluoropyridine-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid
• InChI: InChI=1S/C10H11FN2O4/c1-10(17,9(15)16)5-13-8(14)7-3-2-6(11)4-12-7/h2-4,17H,5H2,1H3,(H,13,14)(H,15,16)
• InChI Key: XUUROUDBDJCQFU-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=NC=C(C=C1)F)(C(=O)O)O
• Molecular Formula: C10H11FN2O4
• Molecular Weight: 242.20 g/mol

Description

3-[(5-Fluoropyridine-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid, also known as FPH2, is a chemical compound that has been studied for its potential application in scientific research. It is a derivative of the amino acid serine and has been found to have a unique mechanism of action that could be useful in a variety of research fields.

Mechanism of Action

3-[(5-Fluoropyridine-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid works by binding to the active site of the protein kinase enzyme and preventing it from phosphorylating its target protein. This inhibition can be reversible or irreversible depending on the specific conditions of the experiment. By studying the effects of 3-[(5-Fluoropyridine-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid on protein phosphorylation, researchers can gain a better understanding of the role of these enzymes in various cellular processes.
Biochemical and Physiological Effects:
3-[(5-Fluoropyridine-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid has been found to have a variety of biochemical and physiological effects. In addition to its role as a protein kinase inhibitor, it has also been shown to have antioxidant properties and to be involved in the regulation of cell growth and differentiation. Further research is needed to fully understand the mechanisms underlying these effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(5-Fluoropyridine-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid in lab experiments is its specificity for a particular type of protein kinase. This can allow researchers to study the effects of inhibiting this enzyme without affecting other cellular processes. However, 3-[(5-Fluoropyridine-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid also has limitations, including its potential toxicity and the difficulty of synthesizing it in large quantities.

Future Directions

There are many potential future directions for research on 3-[(5-Fluoropyridine-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid. One area of interest is in the development of more potent and selective inhibitors of specific protein kinases. Another direction is in the study of the physiological effects of 3-[(5-Fluoropyridine-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid and its potential applications in treating various diseases. Overall, 3-[(5-Fluoropyridine-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid is a promising compound that has the potential to contribute to a better understanding of many biological processes.

Synthesis Methods

3-[(5-Fluoropyridine-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid can be synthesized through a multi-step process that involves the reaction of serine with various reagents. The exact method of synthesis can vary depending on the desired purity and yield of the final product.

Scientific Research Applications

3-[(5-Fluoropyridine-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid has been studied for its potential application in a variety of scientific research fields. One area of interest is in the study of protein phosphorylation, which is a key regulatory mechanism in many biological processes. 3-[(5-Fluoropyridine-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid has been found to be a potent inhibitor of a specific type of protein kinase, making it a valuable tool for studying the role of these enzymes in various cellular processes.